Cas no 1262006-87-0 (3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid)

• Product Name: 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid
• CAS No: 1262006-87-0
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18317948
• CID: 5158442
• Update Time: 2026-03-04

3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid
• 2-Pyridinecarboxylic acid, 3-[5-(methoxycarbonyl)-3-thienyl]-

• MDL： MFCD18317948
• Inchi： 1S/C12H9NO4S/c1-17-12(16)9-5-7(6-18-9)8-3-2-4-13-10(8)11(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： AWZIKOVASUXMSJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid

Research Brief on 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid (CAS: 1262006-87-0): Recent Advances and Applications

3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid (CAS: 1262006-87-0) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene and picolinic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its utility in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid on specific inflammatory pathways. The study demonstrated that this compound effectively suppresses the activation of NF-κB, a key regulator of inflammation, by modulating the interaction between IKKβ and its substrates. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of this compound. Using in vitro models, researchers observed that 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. Notably, the compound exhibited selective cytotoxicity toward cancer cells while sparing normal cells, highlighting its potential as a targeted therapy for malignancies such as breast and lung cancer.

The synthetic accessibility of 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

In addition to its therapeutic potential, this molecule has been employed as a versatile building block in medicinal chemistry. Its unique structure allows for facile derivatization, enabling the development of analogs with enhanced pharmacokinetic properties. Recent patent filings indicate growing interest from pharmaceutical companies in leveraging this scaffold for next-generation drug candidates.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid, including its bioavailability and metabolic stability, requires further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid (CAS: 1262006-87-0) represents a compelling candidate for therapeutic development, with recent studies underscoring its anti-inflammatory and anticancer properties. Continued research efforts are expected to unlock its full potential, paving the way for clinical translation and commercialization.